Cas no 2228139-89-5 (2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan)

• Product Name: 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan
• CAS No: 2228139-89-5
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 6448431
• PubChem ID: 88482357
• Update Time: 2025-05-22

2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan
• SCHEMBL9569293
• 2228139-89-5
• EN300-1748349

• Inchi： 1S/C9H10O2/c1-3-4-8-5-6-9(11-8)7-10-2/h1,5-6H,4,7H2,2H3
• InChI Key： WLPFBNPDGAISJJ-UHFFFAOYSA-N
• SMILES： O1C(CC#C)=CC=C1COC

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 22.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan

Compound CAS No. 2228139-89-5: 2-(Methoxymethyl)-5-(prop-2-yn-1-yl)furan

The compound 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan, identified by the CAS registry number 2228139-89-5, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and versatile applications. The structure of this molecule consists of a furan ring substituted with a methoxymethyl group at the 2-position and a propargyl group at the 5-position. These substituents confer the molecule with interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of furan derivatives in the development of advanced materials, particularly in the field of organic electronics. The presence of electron-donating groups like methoxymethyl and electron-withdrawing groups like propargyl can modulate the electronic characteristics of the furan ring, making it suitable for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that these substituents can significantly enhance the charge transport properties of the material, leading to improved device performance.

In addition to its electronic properties, 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan has shown promise in medicinal chemistry. The furan moiety is known to exhibit bioactivity in various biological systems, and the substitution pattern in this compound can potentially modulate its pharmacokinetic properties. Recent investigations have explored its potential as a lead compound for drug discovery, particularly in targeting specific enzymes and receptors involved in disease pathways.

The synthesis of this compound involves a combination of traditional organic synthesis techniques and modern catalytic methods. The key steps include the preparation of the furan derivative through nucleophilic aromatic substitution or coupling reactions, followed by functionalization with methoxymethyl and propargyl groups. Researchers have optimized these reaction conditions to achieve high yields and selectivity, ensuring scalability for industrial production.

From an environmental perspective, the green chemistry aspects of this compound are also worth noting. The use of sustainable solvents and catalysts in its synthesis aligns with current trends toward environmentally friendly chemical processes. Furthermore, its biodegradability and eco-toxicological profile are under investigation to ensure its safe use in commercial applications.

In conclusion, compound CAS No. 2228139-89-5, or 2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan, represents a versatile platform for exploring new frontiers in materials science, electronics, and medicine. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both fundamental understanding and practical applications in these fields.